Cas no 202195-57-1 (6-Benzoxazolecarbonylchloride, 2-methyl-)

6-Benzoxazolecarbonylchloride, 2-methyl-, is a specialized organic compound primarily used as a reactive intermediate in the synthesis of benzoxazole derivatives. Its key advantages include high reactivity due to the presence of the carbonyl chloride functional group, enabling efficient acylation reactions. The 2-methyl substitution enhances stability and selectivity in targeted chemical transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise functionalization of benzoxazole scaffolds is required. It is typically handled under controlled conditions due to its moisture sensitivity. Suitable for use in organic synthesis, it offers a reliable route to complex heterocyclic structures with potential bioactive properties.

6-Benzoxazolecarbonylchloride, 2-methyl- structure

202195-57-1 structure

Product Name:6-Benzoxazolecarbonylchloride, 2-methyl-

CAS No:202195-57-1

MF:C₉H₆ClNO₂

MW:195.602441310883

MDL:MFCD13174295

CID:241039

PubChem ID:45081728

Update Time:2025-05-27

6-Benzoxazolecarbonylchloride, 2-methyl- Chemical and Physical Properties

Names and Identifiers

- 6-Benzoxazolecarbonylchloride, 2-methyl-
- 6-Benzoxazolecarbonylchloride,2-methyl-(9CI)
- 2-methyl-1,3-benzoxazole-6-carbonyl chloride
- JCERQLRQJYTHQY-UHFFFAOYSA-N
- 202195-57-1
- 2-Methyl-benzooxazole-6-carbonyl chloride
- SCHEMBL7103228
- MFCD13174295
- 2-methylbenzo[d]oxazole-6-carbonyl chloride
- 6-Benzoxazolecarbonyl chloride, 2-methyl-
- 2-methyl-1, 3-benzoxazole-6-carbonyl chloride
- 2-METHYL-6-BENZOXAZOLECARBONYL CHLORIDE
- DTXSID90664812
- MDL： MFCD13174295
- Inchi： 1S/C9H6ClNO2/c1-5-11-7-3-2-6(9(10)12)4-8(7)13-5/h2-4H,1H3
- InChI Key： JCERQLRQJYTHQY-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC2=C(C=1)OC(C)=N2)=O

Computed Properties

Exact Mass: 195.00878
Monoisotopic Mass: 195.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 43.1Å²

Experimental Properties

PSA: 43.1

6-Benzoxazolecarbonylchloride, 2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR346517-1g	2-Methyl-1,3-benzoxazole-6-carbonyl chloride	202195-57-1	95+%	1g	£283.00	2023-09-02
abcr	AB403790-1 g	2-Methyl-6-benzoxazolecarbonyl chloride	202195-57-1		1 g	€452.00	2023-07-19
Alichem	A081002612-1g	2-Methylbenzo[d]oxazole-6-carbonyl chloride	202195-57-1	98%	1g	$7118.89	2023-09-02
abcr	AB403790-1g	2-Methyl-6-benzoxazolecarbonyl chloride; .	202195-57-1		1g	€452.00	2025-02-21
abcr	AB403790-5g	2-Methyl-6-benzoxazolecarbonyl chloride; .	202195-57-1		5g	€1408.60	2025-02-21